Cas no 898782-82-6 (2-Cyano-2'-(4-methylpiperazinomethyl) benzophenone)

• Product Name: 2-Cyano-2'-(4-methylpiperazinomethyl) benzophenone
• CAS No: 898782-82-6
• MF: C₂₀H₂₁N₃O
• MW: 319.400244474411
• MDL: MFCD03842807
• CID: 877973
• PubChem ID: 24725467
• Update Time: 2025-05-24

2-Cyano-2'-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzonitrile
• 2-CYANO-2'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• 2-CYANO-2'-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• 2-cyano-2'-(4-methylpiperazinomethyl)benzophenone
• 2-{2-[(4-Methylpiperazin-1-yl)methyl]benzoyl}benzonitrile
• DTXSID70643862
• AKOS016021203
• 898782-82-6
• MFCD03842807
• 2-Cyano-2'-(4-methylpiperazinomethyl) benzophenone

• MDL： MFCD03842807
• Inchi： 1S/C20H21N3O/c1-22-10-12-23(13-11-22)15-17-7-3-5-9-19(17)20(24)18-8-4-2-6-16(18)14-21/h2-9H,10-13,15H2,1H3
• InChI Key： KKISYKNZHCKBRI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C#N)C1=CC=CC=C1CN1CCN(C)CC1

Computed Properties

• Exact Mass: 319.16800
• Monoisotopic Mass: 319.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.34000
• LogP: 2.41248

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Cyano-2'-(4-methylpiperazinomethyl) benzophenone

Professional Introduction to 2-Cyano-2'-(4-methylpiperazinomethyl) benzophenone (CAS No. 898782-82-6)

2-Cyano-2'-(4-methylpiperazinomethyl) benzophenone, with the CAS number 898782-82-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its versatile applications in the development of novel therapeutic agents and as an intermediate in synthetic chemistry. The structural features of this molecule, particularly the presence of a cyano group and a piperazine moiety, contribute to its unique reactivity and potential biological activity.

The< strong>cyano group attached to the benzophenone core introduces a polar characteristic, enhancing the molecule's solubility in polar solvents and facilitating interactions with biological targets. On the other hand, the< strong>4-methylpiperazine substituent provides a nitrogen-rich environment that can participate in hydrogen bonding and other non-covalent interactions, which are crucial for drug-receptor binding. These structural elements make 2-Cyano-2'-(4-methylpiperazinomethyl) benzophenone a valuable building block for medicinal chemists.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various enzymatic and protein-protein interaction pathways. The< strong>piperazine scaffold is particularly well-documented for its role in drug discovery, with numerous examples of piperazine derivatives exhibiting potent pharmacological activity. The incorporation of a methyl group at the 4-position of piperazine can further modulate the electronic properties of the ring, influencing both its binding affinity and metabolic stability.

Recent studies have highlighted the potential of 2-Cyano-2'-(4-methylpiperazinomethyl) benzophenone as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By leveraging the< strong>benzophenone core and the< strong>cyano group, researchers have been able to design molecules that selectively inhibit specific kinases. For instance, modifications to the piperazine moiety have allowed for fine-tuning of binding interactions, leading to improved potency and selectivity.

The versatility of 2-Cyano-2'-(4-methylpiperazinomethyl) benzophenone also extends to its utility in photodynamic therapy (PDT). PDT is an emerging treatment modality that utilizes light-activated compounds to generate reactive oxygen species, which can selectively target and destroy diseased cells. The presence of both chromophoric groups (benzophenone and cyano) makes this compound a promising candidate for PDT applications. Additionally, the< strong>4-methylpiperazine substituent can enhance cellular uptake, further improving the efficacy of PDT treatments.

In addition to its pharmaceutical applications, 2-Cyano-2'-(4-methylpiperazinomethyl) benzophenone has shown promise in materials science. Its unique structural features make it suitable for use as a monomer or intermediate in polymer synthesis. Researchers have explored its incorporation into various polymers to enhance thermal stability, mechanical strength, and optical properties. These advancements highlight the broad utility of this compound beyond traditional pharmaceutical applications.

The synthesis of 2-Cyano-2'-(4-methylpiperazinomethyl) benzophenone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as nitrile formation and piperazine coupling. Advances in catalytic methods have further streamlined these processes, making it more feasible to produce larger quantities of this compound for research and industrial purposes.

Evaluation of the pharmacokinetic properties of 2-Cyano-2'-(4-methylpiperazinomethyl) benzophenone is essential for determining its potential as a therapeutic agent. Studies have been conducted to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. The< strong>piperazine moiety has been found to influence metabolic pathways significantly, which can impact both efficacy and safety profiles. Understanding these interactions is crucial for optimizing drug design and ensuring patient safety.

The future prospects for 2-Cyano-2'-(4-methylpiperazinomethyl) benzophenone are promising, with ongoing research exploring new synthetic methodologies and applications. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to novel therapeutic agents with improved efficacy and reduced side effects. As our understanding of biological targets continues to evolve, compounds like 2-Cyano-2'-(4-methylpiperazinomethyl) benzophenone will remain at the forefront of drug discovery efforts.